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An In-depth Technical Guide to the Physical and Chemical Properties of Cesium Oxalate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cesium oxalate (Cs₂C₂O₄) is an inorganic salt composed of two cesium cations (Cs⁺) and one

oxalate anion (C₂O₄²⁻).[1] It serves as a versatile and valuable compound in various scientific

domains, from analytical chemistry and materials science to advanced organic synthesis.[2] Its

utility is noted in the preparation of other cesium compounds, the development of advanced

materials, and as a stable precursor for generating radicals in photoredox catalysis.[2][3][4]

This guide provides a comprehensive overview of the physical and chemical properties of

cesium oxalate, detailed experimental protocols for its synthesis, and an exploration of its

reactivity and applications.

Physical and Chemical Properties
Cesium oxalate is a white, crystalline, odorless solid.[1][5][6] It is generally stable under

standard ambient conditions.[7] While some sources describe it as insoluble, quantitative data

indicates significant solubility in water.[1][8]

Tabulated Physical Properties
The key physical and chemical identifiers for cesium oxalate are summarized below for quick

reference.
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Property Value Source(s)

Molecular Formula C₂Cs₂O₄ [1][5][9]

Molecular Weight 353.83 g/mol [5][8]

Appearance White crystalline powder/solid [1][2][5][8]

Solubility in Water 76 g / 100 mL (at 25 °C) [1]

Melting Point Not Applicable (Decomposes) [8]

Density No data available [7][8]

CAS Number 1068-63-9 [1][5][7]

EC Number 213-950-8 [1][5][8]

Crystal Structure
The oxalate anion can adopt different conformations. While it is often planar when chelated to a

metal center, in solid cesium oxalate (Cs₂C₂O₄), the anion exists in a nonplanar, staggered

conformation.[10] The dihedral angle between the two O-C-C-O planes is approximately 81(1)°,

giving the anion a structure with roughly D₂d symmetry.[10]

Chemical Properties and Reactivity
Cesium oxalate exhibits reactivity typical of an alkali metal salt of a dicarboxylic acid. It is

incompatible with strong acids and strong oxidizing agents.[3][11]

Thermal Decomposition
Upon heating, cesium oxalate undergoes thermal decomposition, reducing back to cesium

carbonate (Cs₂CO₃) and releasing carbon monoxide (CO).[1]

Reaction: Cs₂C₂O₄ (s) → Cs₂CO₃ (s) + CO (g)
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Figure 1. Thermal decomposition pathway of cesium oxalate.

Formation of Double Salts
Cesium oxalate can participate in the formation of double salts and coordination compounds.

[1] The oxalate anion can act as a bidentate ligand, forming a five-membered ring with a metal

center.[10] Examples include cesium bis(oxalato)borate (Cs[B(C₂O₄)₂]) and double

neptunium(V) cesium oxalate (CsNpO₂C₂O₄·nH₂O).[1][12]

Use in Radical Chemistry
A significant application of cesium oxalate derivatives is in visible light photoredox catalysis for

the generation of alkyl radicals from alcohols.[4][13] Alkyl cesium oxalates, which are bench-

stable and easy to handle, can undergo one-electron oxidation by a photocatalyst.[4][13] This

process generates a carboxylate radical that subsequently eliminates two molecules of CO₂ to

yield the desired alkyl radical intermediate.[14] This reactivity has been harnessed for various

transformations, including deoxychlorination and the formation of quaternary carbon centers.[4]

[15]

Experimental Protocols
Several methods for the synthesis of cesium oxalate have been reported. The choice of

method may depend on the desired purity, scale, and available starting materials.
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Synthesis from Cesium Carbonate and Oxalic Acid
This is a straightforward acid-base neutralization reaction performed in an aqueous solution.

Methodology:

Dissolve a molar equivalent of cesium carbonate (Cs₂CO₃) in deionized water.

In a separate vessel, dissolve one molar equivalent of oxalic acid dihydrate (H₂C₂O₄·2H₂O)

in deionized water.

Slowly add the oxalic acid solution to the cesium carbonate solution with constant stirring.

Effervescence (release of CO₂) will be observed.

Continue stirring until the gas evolution ceases.

The resulting solution contains cesium oxalate monohydrate (Cs₂C₂O₄·H₂O).

The product can be isolated by evaporating the water. The resulting solid can be filtered,

washed with a small amount of cold deionized water, and dried under vacuum.

Reaction: Cs₂CO₃ + H₂C₂O₄·2H₂O → Cs₂C₂O₄·H₂O + CO₂ + 2 H₂O[1]
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Figure 2. Workflow for synthesis from cesium carbonate and oxalic acid.

High-Temperature Synthesis from Cesium Carbonate
This method involves the reaction of cesium carbonate with carbon monoxide at elevated

temperatures and is noted to be characteristic of cesium carbonate, as other alkali carbonates
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do not readily undergo this transformation.[1][16]

Methodology:

Place dry cesium carbonate (Cs₂CO₃) in a suitable high-temperature reactor.

Pass a mixture of carbon monoxide (CO) and carbon dioxide (CO₂) over the cesium

carbonate.

Heat the reactor to 380 °C.[1]

Maintain the reaction conditions until the conversion to cesium oxalate (Cs₂C₂O₄) is

complete.

Cool the reactor and recover the solid product.

Reaction: Cs₂CO₃ + CO → Cs₂C₂O₄[1]

Synthesis of Alkyl Cesium Oxalates for Radical
Chemistry
This protocol is used to activate tertiary alcohols for radical generation.[13]

Methodology:

Acylate the desired tertiary alcohol with methyl chlorooxoacetate. This intermediate is

typically stable enough for purification by silica column chromatography.

Perform an in situ hydrolysis of the resulting tert-alkyl methyl oxalate using aqueous cesium

hydroxide (CsOH).

This one-pot procedure allows for the isolation of the pure alkyl cesium oxalate, often in

high yield, without the need for chromatography.[13]
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Figure 3. Workflow for synthesizing alkyl cesium oxalates from tertiary alcohols.

Applications
Cesium oxalate's unique properties make it valuable in several areas of research and

development.

Analytical Chemistry: It is used as a laboratory reagent and for preparing other cesium

compounds.[2][3] It can also serve as a standard for the quantitative analysis of cesium.[2]

Materials Science: The compound is utilized in the synthesis of cesium-based materials,

which have applications in advanced electronic devices, optical glass, and sensors.[2][3]

Organic Synthesis: As detailed, alkyl cesium oxalates are stable, easily handled precursors

for generating alkyl radicals under mild photoredox conditions, enabling the synthesis of

complex molecules.[4][13]

Pharmaceutical Research: There is interest in using cesium oxalate in drug formulation and

delivery systems due to its potential to enhance drug solubility and bioavailability.[2]

Safety and Handling
Cesium oxalate is classified as harmful if swallowed or in contact with skin.[5][7] It is irritating

to the eyes and skin and may cause burns.[3][5]

Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin).[1][5]
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Precautionary Measures: Use in a well-ventilated area or under a fume hood.[7] Wear

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.[3] Avoid creating dust.[17]

Storage: Store in a tightly closed container in a dry place.[7]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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